Cas no 833484-04-1 (Hexadecanoic acid, 16-hydroxy-9-[(3-methoxy-1-oxopropyl)amino]-)

• Product name: Hexadecanoic acid, 16-hydroxy-9-[(3-methoxy-1-oxopropyl)amino]-
• CAS No: 833484-04-1
• MF: C₂₀H₃₉NO₅
• MW: 373.52736
• CID: 672283
• PubChem ID: 71415513

Hexadecanoic acid, 16-hydroxy-9-[(3-methoxy-1-oxopropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 16-hydroxy-9-[(3-methoxy-1-oxopropyl)amino]-
• 16-hydroxy-9-(3-methoxypropanoylamino)hexadecanoic acid
• 16-HYDROXY-9-(3-METHOXYPROPANAMIDO)HEXADECANOIC ACID
• 833484-04-1
• DTXSID60834924

• Inchi： InChI=1S/C20H39NO5/c1-26-17-15-19(23)21-18(13-9-5-3-7-11-16-22)12-8-4-2-6-10-14-20(24)25/h18,22H,2-17H2,1H3,(H,21,23)(H,24,25)
• InChI Key： BDBLKNMAVJCKDU-UHFFFAOYSA-N
• SMILES： COCCC(=O)NC(CCCCCCCC(=O)O)CCCCCCCO

Computed Properties

• Exact Mass: 373.28282334g/mol
• Monoisotopic Mass: 373.28282334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 19
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų